Cas no 289-85-0 (2H-1,2-Thiazine)
2H-1,2-Thiazine structure
2H-1,2-Thiazine Chemical and Physical Properties
Names and Identifiers
-
- 2H-1,2-Thiazine
- 289-85-0
- 11084-06-3
- UNII-JMK5VA597K
- SCHEMBL5327429
- Thiazine
- 1,2-thiazine
- AGIJRRREJXSQJR-UHFFFAOYSA-N
- DTXSID50911874
- thiazin
- SCHEMBL2910465
- JMK5VA597K
- 2H-thiazine
-
- Inchi： InChI=1S/C4H5NS/c1-2-4-6-5-3-1/h1-5H
- InChI Key： AGIJRRREJXSQJR-UHFFFAOYSA-N
- SMILES： C1=CNSC=C1
Computed Properties
- Exact Mass: 99.01435
- Monoisotopic Mass: 99.01427034g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 6
- Rotatable Bond Count: 0
- Complexity: 85.5
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- PSA: 12.03
2H-1,2-Thiazine Related Literature
-
Zhi-Qiao Wang,Ming-Jian Zhang,Zhong-Ning Xu,Guo-Cong Guo Chem. Commun., 2020,56, 403-406
-
Seann P. Mulcahy,Christina M. Woo,Weidong Ding,George A. Ellestad,Seth B. Herzon Chem. Sci., 2012,3, 1070-1074
-
Th. A. Steriotis,K. L. Stefanopoulos,U. Keiderling,A. De Stefanis,A. A. G. Tomlinson Chem. Commun., 2002, 2396-2397
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